Cas no 2138101-26-3 (3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one)

• Product Name: 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one
• CAS No: 2138101-26-3
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5603271
• PubChem ID: 165962683
• Update Time: 2025-05-30

3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158785
• 3-(2-methylazetidin-1-yl)-4-propylcyclohexan-1-one
• 2138101-26-3
• 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-3-4-11-5-6-12(15)9-13(11)14-8-7-10(14)2/h10-11,13H,3-9H2,1-2H3
• InChI Key： IZTSBVVZWCKKCJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC)C(C1)N1CCC1C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one

Exploring 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one (CAS No. 2138101-26-3): A Comprehensive Overview

In the realm of organic chemistry, 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one (CAS No. 2138101-26-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azetidine and cyclohexanone moieties, represents a fascinating subject for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture, combining a propylcyclohexanone backbone with a methylazetidine substituent, offers a versatile platform for further chemical modifications and pharmacological studies.

The growing interest in 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one aligns with broader trends in drug discovery and materials science. Researchers are increasingly focusing on nitrogen-containing heterocycles, such as azetidines, due to their stability and bioactivity. This compound’s cyclohexanone core also makes it relevant to discussions about sustainable synthesis and green chemistry, as industries seek eco-friendly alternatives to traditional reagents. Additionally, its potential role in medicinal chemistry has sparked curiosity, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibition.

From a synthetic perspective, 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one exemplifies the challenges and opportunities in stereoselective synthesis. The presence of a chiral center in the azetidine ring raises questions about enantioselective routes and their scalability. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing such compounds with high purity and yield, addressing demands from the pharmaceutical and agrochemical sectors. Furthermore, its lipophilic properties make it a candidate for studies on drug delivery systems and membrane permeability.

Beyond its chemical attributes, 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one has become a topic of interest in computational chemistry and molecular modeling. Researchers are leveraging AI-driven drug design tools to predict its interactions with biological targets, reflecting the intersection of machine learning and chemical innovation. This approach aligns with the broader shift toward data-driven research, where compounds like this serve as test cases for validating predictive algorithms.

In conclusion, 3-(2-Methylazetidin-1-yl)-4-propylcyclohexan-1-one (CAS No. 2138101-26-3) stands at the crossroads of multiple scientific disciplines. Its structural complexity, coupled with its potential applications in drug development and material science, ensures its relevance in contemporary research. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the next generation of bioactive molecules and functional materials.